molecular formula C22H16 B8749589 1,5-Diphenylnaphthalene CAS No. 22021-59-6

1,5-Diphenylnaphthalene

Cat. No. B8749589
CAS RN: 22021-59-6
M. Wt: 280.4 g/mol
InChI Key: GIDPCSPSPNTNGC-UHFFFAOYSA-N
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Description

Synthesis Analysis

The transformation of 1,5-dioxodecalin into 1,5-diphenylnaphthalene has been described in literature . The process involves treatment of the diketone with lithium phenyl, yielding 1,5-dihydroxy-1,5-diphenyldecahydronaphthalene . Another study mentions the use of 2,6-dibromo-1,5-diphenylnaphthalene as a precursor for the synthesis of chiral graphene nanoribbons .

properties

CAS RN

22021-59-6

Product Name

1,5-Diphenylnaphthalene

Molecular Formula

C22H16

Molecular Weight

280.4 g/mol

IUPAC Name

1,5-diphenylnaphthalene

InChI

InChI=1S/C22H16/c1-3-9-17(10-4-1)19-13-7-16-22-20(14-8-15-21(19)22)18-11-5-2-6-12-18/h1-16H

InChI Key

GIDPCSPSPNTNGC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC=CC3=C2C=CC=C3C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an argon gas atmosphere, 49.0 g (106.1 mmol) of 5-{[(trifluoromethyl) sulfonyl]oxy}naphthyl trifluoromethanesulfonate, 28.5 g (233.3 mmol) of phenylboronic acid, 4.90 g (4.24 mmol) of tetrakis(triphenylphosphine)palladium(0), 200 ml of toluene, 100 ml of dimethoxyethane and 320 ml of 2M sodium carbonate solution were mixed, and stirred for 24 hours at 90 degrees C. After the reaction in the mixture was over, the mixture experienced filtration, through which aqueous phase thereof was eliminated. After organic phase thereof was cleansed by water and dried with magnesium sulfate, the solvent was distilled away under reduced pressure. Residue thereof was refined by silica-gel column chromatography, such that 18.0 g of 1.5-diphenylnaphthalene was obtained with an yield of 60%.
Quantity
49 g
Type
reactant
Reaction Step One
Quantity
28.5 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
320 mL
Type
reactant
Reaction Step One
Quantity
4.9 g
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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